6-(5-Isoxazolyl)-4-methyl-2-(3-(trifluoromethyl)phenyl)-1,2,4-triazine-3,5(2H,4H)-dione

• IUPAC Name: 4-methyl-6-(1,2-oxazol-5-yl)-2-[3-(trifluoromethyl)phenyl]-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C14H9F3N4O3/c1-20-12(22)11(10-5-6-18-24-10)19-21(13(20)23)9-4-2-3-8(7-9)14(15,16)17/h2-7H,1H3
• InChI Key: BCPNABQNVDBWEZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=NN(C1=O)C2=CC=CC(=C2)C(F)(F)F)C3=CC=NO3
• Molecular Formula: C14H9F3N4O3
• Molecular Weight: 338.24 g/mol

Description

6-(5-Isoxazolyl)-4-methyl-2-(3-(trifluoromethyl)phenyl)-1,2,4-triazine-3,5(2H,4H)-dione is a useful research compound. Its molecular formula is C14H9F3N4O3 and its molecular weight is 338.246. The purity is usually 95%.
BenchChem offers high-quality 6-(5-Isoxazolyl)-4-methyl-2-(3-(trifluoromethyl)phenyl)-1,2,4-triazine-3,5(2H,4H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(5-Isoxazolyl)-4-methyl-2-(3-(trifluoromethyl)phenyl)-1,2,4-triazine-3,5(2H,4H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compounds and Biological Significance

Triazines are a group of heterocyclic compounds characterized by the presence of three nitrogen atoms in a six-membered ring, making them interesting subjects in medicinal chemistry. These compounds exhibit a broad spectrum of biological activities, including antibacterial, antifungal, anti-cancer, antiviral, and antimalarial properties, among others. Triazine derivatives, due to their potent pharmacological activities, have been the focus of research aiming at the development of future drugs. Specifically, the triazine scaffold has been identified as a core moiety for researchers interested in exploring new therapeutic agents (Verma et al., 2019).

Environmental Applications and Toxicology

Beyond their biomedical applications, certain triazine derivatives have also been investigated for their environmental relevance. For instance, compounds structurally related to triazines have been assessed for their occurrence, fate, and behavior in aquatic environments, as well as their potential toxicological impact. This includes studies on how these compounds interact with environmental factors and their degradation pathways, highlighting the importance of understanding both the beneficial uses and potential environmental risks associated with triazines and their derivatives (Koch & Sures, 2018).